molecular formula C17H28N4O3 B5677399 (3R*,4R*)-3-methyl-1-[3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoyl]-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol

(3R*,4R*)-3-methyl-1-[3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoyl]-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol

Cat. No. B5677399
M. Wt: 336.4 g/mol
InChI Key: IVVQTZKTBMTHKQ-PXAZEXFGSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound represents a complex organic molecule with potential applications in various scientific fields. Its structure involves a 1,2,4-triazole ring, a piperidinol segment, and a tetrahydro-2H-pyran moiety.

Synthesis Analysis

The synthesis of similar complex molecules often involves multi-component reactions. For instance, Shestopalov et al. (2002) described a three-component condensation method for creating substituted 6-amino-5-cyanospiro-4-(piperidine-4')-2H,4H-dihydropyrazolo[3,4-b]pyrans, which shares structural similarities with the compound (Shestopalov et al., 2002). This method could potentially be adapted for synthesizing the compound of interest.

Molecular Structure Analysis

The molecular structure of such compounds can be complex, with multiple rings and substituents contributing to its properties. Mekheimer et al. (1997) have studied the synthesis and reactions of 4H-pyrano[3,2-c]pyridines, providing insights into the structural aspects of similar heterocyclic compounds (Mekheimer et al., 1997).

Chemical Reactions and Properties

The specific chemical reactions and properties of the compound would depend on its functional groups and molecular structure. For example, Kumar et al. (2004) explored the synthesis and evaluation of a compound with a piperidine moiety, highlighting the chemical behavior of such structures (Kumar et al., 2004).

Physical Properties Analysis

The physical properties, such as melting point, solubility, and crystalline structure, are influenced by the molecular structure. Shawish et al. (2021) conducted molecular structure investigations on s-triazine derivatives, which could provide a comparative basis for understanding the physical properties of the compound (Shawish et al., 2021).

Chemical Properties Analysis

Chemical properties like reactivity and stability can be inferred from studies on similar compounds. For example, Sawant-Basak et al. (2013) analyzed the metabolism of a serotonin-4 receptor partial agonist with a tetrahydropyran moiety, offering insights into the chemical behavior of such structures (Sawant-Basak et al., 2013).

properties

IUPAC Name

1-[(3R,4R)-4-hydroxy-3-methyl-4-(oxan-4-yl)piperidin-1-yl]-3-(5-methyl-1H-1,2,4-triazol-3-yl)propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H28N4O3/c1-12-11-21(16(22)4-3-15-18-13(2)19-20-15)8-7-17(12,23)14-5-9-24-10-6-14/h12,14,23H,3-11H2,1-2H3,(H,18,19,20)/t12-,17+/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IVVQTZKTBMTHKQ-PXAZEXFGSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CN(CCC1(C2CCOCC2)O)C(=O)CCC3=NNC(=N3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)C(=O)CCC3=NNC(=N3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H28N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(3R*,4R*)-3-methyl-1-[3-(5-methyl-1H-1,2,4-triazol-3-yl)propanoyl]-4-(tetrahydro-2H-pyran-4-yl)-4-piperidinol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.